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Compound of Interest

Compound Name: 3-Oxalomalic acid

CAS No.: 3687-15-8

Cat. No.: B1228144

Get Quote

Technical Support Center: 3-Oxalomalic Acid
(OMA)
Topic: Solubility Optimization & Stability in Aqueous
Systems
Document ID: OMA-SOL-001 | Version: 2.0 Applicable For: Aconitase Inhibition Studies, Krebs

Cycle Modulation, Metabolic Flux Analysis.[1]

Executive Summary
3-Oxalomalic acid (OMA) is a tricarboxylic acid analogue used primarily as a competitive

inhibitor of aconitase and NADP-dependent isocitrate dehydrogenase.[1] Users frequently

report precipitation, "yellowing" of solutions, or loss of biological potency.

The Core Issue: OMA exhibits a "Solubility-Stability Paradox."[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1228144#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Carboxylato-3-deoxypent-2-ulosarate
https://www.benchchem.com/product/b1228144/docs?utm_src=pdf-body#3-oxalomalic-acid-solubility-issues-in-water-vs-buffer
https://pubchem.ncbi.nlm.nih.gov/compound/3-Carboxylato-3-deoxypent-2-ulosarate
https://pubchem.ncbi.nlm.nih.gov/compound/3-Carboxylato-3-deoxypent-2-ulosarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228144?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Pure Water: The free acid is soluble but creates a highly acidic environment (pH < 2.[1]0)

that catalyzes its own spontaneous decarboxylation (degradation).[1][2]

In Buffer: The salt form (Oxalomalate) is stable at neutral pH but has a lower solubility

saturation point than expected (~1–5 mg/mL depending on the counter-ion), leading to

precipitation in high-concentration stock attempts.[1]

Module 1: The Solubility & Stability Matrix
The Chemical Behavior
OMA is a tribasic acid.[1][3] Its solubility relies on the ionization state of its three carboxylic acid

groups.

Parameter Condition Outcome Mechanism

Pure Water (pH < 3)
High Solubility / Low

Stability
Degradation

The protonated

-keto/hydroxy acid

structure is unstable

and prone to

spontaneous

decarboxylation.[1]

Neutral Buffer (pH 7-

8)

Moderate Solubility /

High Stability
Stable Solution

Ionization (formation

of tri-anion) prevents

decarboxylation but

increases ionic

strength dependence.

[1]

High Conc. (>10 mM) Saturation Precipitation

The sodium salt

(commercial form) has

a solubility limit of

approx. 1 mg/mL in

cold water.
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The following decision tree illustrates the correct solubilization pathway to avoid degradation.

Start: Solid 3-Oxalomalic Acid
(or Na-Salt)

Choose Solvent

Pure Water (ddH2O)

Not Recommended

Buffer (Tris/HEPES pH 7.5)

Recommended

Check Form:
Salt or Free Acid?

Stable Working Solution
(Use within 24h)

Free Acid Form:
pH drops to < 2.0

Free Acid

Na-Salt Form:
Solubility Limit ~1 mg/mL

Na-Salt

RISK: Spontaneous
Decarboxylation

If left > 1 hour

Action: Neutralize immediately
with NaOH to pH 7.0-7.4

Immediate Action

If Conc < 5mM

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1228144/docs?utm_src=pdf-body-img#3-oxalomalic-acid-solubility-issues-in-water-vs-buffer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228144?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision tree for solubilizing 3-Oxalomalic acid. Note the critical risk of degradation

in unbuffered water.

Module 2: Troubleshooting Guide (FAQ)
Q1: I dissolved the powder in water, and it turned yellow
after a few hours. Is it still good?
Status:Compromised.

Diagnosis: The yellowing indicates the formation of degradation products (often polymerized

byproducts or decarboxylated species like pyruvate/glyoxylate derivatives).

Root Cause: In pure water, the free acid lowers the pH significantly. Acid-catalyzed

decarboxylation is rapid for

-hydroxy/keto acids.[1]

Solution: Discard the solution. Always prepare fresh in a buffered solution (pH 7.0–7.5) or

neutralize immediately upon dissolution.[1]

Q2: I am trying to make a 100 mM stock solution, but it
won't dissolve.
Status:Solubility Limit Exceeded.

Diagnosis: The commercial Sodium Salt of 3-Oxalomalic acid has a solubility limit of

approximately 1 mg/mL (~3–4 mM) in water/buffer at room temperature [1].

Solution: You cannot make a high-concentration (100 mM) aqueous stock.[1]

Alternative: Prepare a 10 mM working stock and use larger volumes, or check solubility in

DMSO (often up to 15 mg/mL), though DMSO may affect enzyme assays.

Q3: Can I store the stock solution at -20°C?
Status:Use with Caution.
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Recommendation: Aqueous solutions of OMA are notoriously unstable even when frozen.[1]

Protocol:

Ideally, weigh and dissolve fresh for every experiment.[1]

If storage is mandatory: Dissolve in 0.1 M Tris-HCl (pH 7.5), aliquot into single-use tubes,

flash freeze in liquid nitrogen, and store at -80°C. Do not refreeze.

Note: Expect a 5–10% loss of potency upon thawing.[1]

Module 3: Standardized Preparation Protocol
Objective: Prepare a stable 1 mM Working Solution of 3-Oxalomalic Acid (Sodium Salt).

Reagents:

3-Oxalomalic Acid (Sodium Salt) [MW ≈ 275.0 g/mol for tri-Na salt][1][4]

Buffer: 50 mM Tris-HCl or HEPES, pH 7.5 (Pre-chilled to 4°C)

0.1 M NaOH (for pH adjustment if using free acid)[1]

Workflow:

Calculation:

Target Conc: 1 mM

Target Volume: 10 mL

Mass required:

.[1]

Dissolution (The "Cold Start" Method):

Place the buffer on ice.[1]
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Add the solid OMA to the cold buffer.

Critical Step: Do not vortex vigorously (introduces oxygen/shear stress).[1] Swirl gently or

use a magnetic stirrer on low speed.

pH Check:

Verify pH is between 7.2 and 7.6.[1]

If using Free Acid: The pH will drop.[1][5] Add 0.1 M NaOH dropwise until pH 7.4 is

reached.

Usage:

Keep on ice.[1][2] Use within 4 hours.

Module 4: Mechanism of Action (Context)
Understanding how OMA works reinforces why stability is critical.[1] OMA is a transition-state

analogue.[1] If it degrades to pyruvate or oxalate, it loses the specific structural geometry

required to bind the Iron-Sulfur (Fe-S) cluster of aconitase.

Citrate

Aconitase
(Fe-S Cluster)

Substrate

IsocitrateConversion

3-Oxalomalate
(Inhibitor)

Competitive Binding
(Mimics Transition State)

Pyruvate +
Oxalate

Decarboxylation
(If pH < 5)

No Inhibition

Click to download full resolution via product page

Figure 2: Mechanism of Action. OMA mimics the transition state of citrate. Degradation

products (gray) fail to inhibit the enzyme, leading to false-negative results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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water-vs-buffer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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